molecular formula C5H8N4OS B8508355 1-[(4-Methyl-1,2,5-oxadiazol-3-yl)methyl]thiourea

1-[(4-Methyl-1,2,5-oxadiazol-3-yl)methyl]thiourea

Cat. No. B8508355
M. Wt: 172.21 g/mol
InChI Key: RDGRXZYWRCKFFH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-[(4-Methyl-1,2,5-oxadiazol-3-yl)methyl]thiourea is a useful research compound. Its molecular formula is C5H8N4OS and its molecular weight is 172.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-[(4-Methyl-1,2,5-oxadiazol-3-yl)methyl]thiourea suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-[(4-Methyl-1,2,5-oxadiazol-3-yl)methyl]thiourea including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

1-[(4-Methyl-1,2,5-oxadiazol-3-yl)methyl]thiourea

Molecular Formula

C5H8N4OS

Molecular Weight

172.21 g/mol

IUPAC Name

(4-methyl-1,2,5-oxadiazol-3-yl)methylthiourea

InChI

InChI=1S/C5H8N4OS/c1-3-4(9-10-8-3)2-7-5(6)11/h2H2,1H3,(H3,6,7,11)

InChI Key

RDGRXZYWRCKFFH-UHFFFAOYSA-N

Canonical SMILES

CC1=NON=C1CNC(=S)N

Origin of Product

United States

Synthesis routes and methods I

Procedure details

The title compound was prepared in accordance with the general method described in Example 12(a) by using 1-(4-methyl-1,2,5-oxadiazol-3-yl)methylamine (0.46 g, 4.1 mmol), benzoyl isothiocyanate (0.60 mL, 4.5 mmol) and ammonia in methanol (7 N, 25 mL) with the exception that the crude product isolated by filtration (0.55 g, 78% yield) was used in the next step without further purification.
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25 mL
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Yield
78%

Synthesis routes and methods II

Procedure details

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